Cas no 117598-42-2 (1H-Pyrazole, 1-(fluoromethyl)-)

• Product Name: 1H-Pyrazole, 1-(fluoromethyl)-
• CAS No: 117598-42-2
• MF: C₄H₅FN₂
• MW: 100.094303846359
• CID: 3658962
• PubChem ID: 67077490
• Update Time: 2025-04-22

1H-Pyrazole, 1-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(fluoromethyl)-
• 117598-42-2
• 1-(fluoromethyl)pyrazole
• fluoromethyl 1h pyrazol
• 1-fluoromethyl-1h-pyrazole
• G18765
• SCHEMBL1563930
• MFCD31416626

• Inchi： 1S/C4H5FN2/c5-4-7-3-1-2-6-7/h1-3H,4H2
• InChI Key： YTVWHWVFMFLPKF-UHFFFAOYSA-N
• SMILES： FCN1C=CC=N1

Computed Properties

• Exact Mass: 100.04367633g/mol
• Monoisotopic Mass: 100.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 17.8Ų